Cas no 484018-40-8 (Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester)

Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester structure
484018-40-8 structure
Product Name:Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester
CAS No:484018-40-8
MF:C12H16O4
MW:224.253044128418
CID:2648383
PubChem ID:11276146
Update Time:2025-04-21

Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 3-butoxy-4-hydroxybenzoate
    • 484018-40-8
    • DTXSID50460918
    • SCHEMBL26480881
    • Benzoic acid, 3-butoxy-4-hydroxy-, methyl ester
    • Inchi: 1S/C12H16O4/c1-3-4-7-16-11-8-9(12(14)15-2)5-6-10(11)13/h5-6,8,13H,3-4,7H2,1-2H3
    • InChI Key: GUSPEUVXOGNGJE-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=C(C(=O)OC)C=1)O)CCCC

Computed Properties

  • Exact Mass: 224.10485899Da
  • Monoisotopic Mass: 224.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų
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